Cas no 61750-31-0 (Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)-)
61750-31-0 structure
Product Name:Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)-
CAS No:61750-31-0
MF:C16H14O4
MW:270.279964923859
CID:467508
PubChem ID:21330963
Update Time:2025-04-19
Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)-
- 3-(5-ethyl-2-hydroxybenzoyl)benzoic acid
- DTXSID70612558
- 61750-31-0
- SCHEMBL11524880
-
- Inchi: 1S/C16H14O4/c1-2-10-6-7-14(17)13(8-10)15(18)11-4-3-5-12(9-11)16(19)20/h3-9,17H,2H2,1H3,(H,19,20)
- InChI Key: PRRXFZNRIBFWRO-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C(C1C=CC=C(C(=O)O)C=1)=O)CC
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
61750-31-0 (Benzoic acid, 3-(5-ethyl-2-hydroxybenzoyl)-) Related Products
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